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Introduction

ML132 (also known as NCGC-00183434 and CID-4462093) is a potent and highly selective,
non-peptidic small molecule inhibitor of caspase-1.[1][2] Caspase-1, a cysteine protease, plays
a critical role in the inflammatory response. It is responsible for the proteolytic maturation of the
pro-inflammatory cytokines interleukin-1f3 (IL-13) and interleukin-18 (IL-18).[2][3] The activation
of these cytokines is a key event in the assembly of the inflammasome, a multi-protein complex
that responds to pathogenic and endogenous danger signals.[3][4] Given its central role in
inflammation, inhibition of caspase-1 is a promising therapeutic strategy for a range of
inflammatory diseases, as well as for certain cancers.[1][2] This technical guide provides a
comprehensive overview of the foundational biological activity of ML132, including its
mechanism of action, quantitative potency, relevant signaling pathways, and detailed
experimental protocols.

Quantitative Data Presentation

The inhibitory activity of ML132 against caspase-1 has been determined through biochemical
assays. The half-maximal inhibitory concentration (IC50) is a key metric of its potency.
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Target IC50 Assay Type Source
Biochemical
(profluorescent
Caspase-1 0.023 nM (23 pM) [2]
substrate Ac-WEHD-
AFC)
Caspase-1 0.316 nM Not Specified [2]
Caspase-1 34.9nM Not Specified [1]
Caspase-3 >1uM Biochemical [1]
Caspase-7 >1uM Biochemical [1]
Caspase-8 >1uM Biochemical [1]
Caspase-9 >1uM Biochemical [1]

Note on IC50 Values: The most potent IC50 value of 0.023 nM is reported from a detailed
probe report from the NIH Molecular Libraries Program and is considered a highly reliable
value.[2] The other reported values may be from different assay conditions or preliminary
screens.

Signaling Pathway

ML132 exerts its biological effect by inhibiting caspase-1, a key enzyme in the NLRP3
inflammasome pathway. The following diagram illustrates the canonical activation of this
pathway and the point of inhibition by ML132.
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Prepare Caspase-1
(66.6 nM in assay buffer)

'

Dispense 3 pL Caspase-1
into 1536-well plate

y

Prepare ML132 serial dilutions
in DMSO

y

Add 20 nL ML132 or DMSO
to wells

'

Prepare Ac-WEHD-AFC
substrate solution

Initiate reaction with
substrate addition

Kinetic fluorescence reading
(Ex: 400 nm, Em: 505 nm)

Calculate initial
reaction rates

Plot % inhibition vs. [ML132]
and fit curve

Determine IC50 value

Culture and seed
THP-1 monocytes
Differentiate with PMA
(24-48h)

Prime with LPS
(3-4h)
Treat with ML132
or DMSO

Activate with Nigericin/ATP
(30-60 min)

Measure Caspase-1 activity
(lysate or supernatant)

Analyze data and
determine cellular EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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